![molecular formula C14H8ClF3O2 B3046631 5-Chloro-3-(4-trifluoromethylphenyl)benzoic acid CAS No. 1261847-33-9](/img/structure/B3046631.png)
5-Chloro-3-(4-trifluoromethylphenyl)benzoic acid
Overview
Description
5-Chloro-3-(4-trifluoromethylphenyl)benzoic acid is a chemical compound with the molecular formula C14H8ClF3O2 . It is a derivative of benzoic acid, which is characterized by a chlorine atom and a trifluoromethyl group attached to the phenyl ring .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with a carboxylic acid group (-COOH), a chlorine atom, and a trifluoromethyl group (-CF3) attached to it . The InChI code for this compound is 1S/C14H8ClF3O2/c15-12-6-9 (5-10 (7-12)13 (19)20)8-1-3-11 (4-2-8)14 (16,17)18/h1-7H, (H,19,20) .Scientific Research Applications
- Selinexor Synthesis : 5-Chloro-3-(4-trifluoromethylphenyl)benzoic acid plays a crucial role in the synthesis of selinexor, an FDA-approved drug used to treat certain cancers. The compound serves as an intermediate in the production of selinexor, which inhibits nuclear export proteins and shows promise in treating hematological malignancies and solid tumors .
Medicinal Chemistry and Drug Development
Safety and Hazards
5-Chloro-3-(4-trifluoromethylphenyl)benzoic acid is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin irritation, serious eye irritation, and respiratory irritation . Safety measures include washing thoroughly after handling, wearing protective clothing, and avoiding breathing dust/fume/gas/mist/vapors/spray .
Mechanism of Action
Target of Action
Similar compounds, such as benzoic acid derivatives, are known to interact with various proteins and enzymes in the body .
Mode of Action
It’s plausible that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding, electrostatic interactions, and hydrophobic effects, which are common modes of action for similar aromatic compounds .
Biochemical Pathways
Benzoic acid derivatives are known to participate in various biochemical reactions, including amination reactions .
Pharmacokinetics
Similar compounds are generally well-absorbed and distributed throughout the body, metabolized primarily in the liver, and excreted via the kidneys .
Result of Action
Similar compounds are known to influence cellular processes by modulating the activity of their target proteins or enzymes .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 5-Chloro-3-(4-trifluoromethylphenyl)benzoic acid . For instance, the compound’s solubility and therefore its bioavailability can be affected by the pH of the environment.
properties
IUPAC Name |
3-chloro-5-[4-(trifluoromethyl)phenyl]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClF3O2/c15-12-6-9(5-10(7-12)13(19)20)8-1-3-11(4-2-8)14(16,17)18/h1-7H,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNDXXYUJSDZGFG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=CC(=C2)Cl)C(=O)O)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClF3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20691171 | |
Record name | 5-Chloro-4'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20691171 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.66 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261847-33-9 | |
Record name | 5-Chloro-4'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20691171 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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